Cas no 1666113-01-4 (8-bromo-4-methyl-quinazoline)

• Product Name: 8-bromo-4-methyl-quinazoline
• CAS No: 1666113-01-4
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD26954822
• CID: 3162496
• PubChem ID: 72207112
• Update Time: 2025-11-02

8-bromo-4-methyl-quinazoline Chemical and Physical Properties

Names and Identifiers

• 8-bromo-4-methylquinazoline
• 8-bromo-4-methyl-quinazoline
• CS-0152768
• 1666113-01-4
• AC-30552
• Quinazoline, 8-bromo-4-methyl-
• AS-55130
• SY033159
• Y10093
• SB34150
• AKOS022176936
• SCHEMBL14843477
• MFCD26954822

• MDL： MFCD26954822
• Inchi： 1S/C9H7BrN2/c1-6-7-3-2-4-8(10)9(7)12-5-11-6/h2-5H,1H3
• InChI Key： TXSASISPKDGBPU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C(C)N=CN=C21

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8Ų

Additional information on 8-bromo-4-methyl-quinazoline

8-Bromo-4-methyl-quinazoline (CAS No. 1666113-01-4): A Versatile Building Block in Medicinal Chemistry and Drug Discovery

8-Bromo-4-methyl-quinazoline (CAS No. 1666113-01-4) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. As a quinazoline derivative, this compound serves as a crucial building block for the development of various biologically active molecules, particularly in the field of kinase inhibitor drug discovery and cancer therapeutics.

The 8-bromo-4-methyl substitution pattern on the quinazoline core makes this compound particularly interesting for medicinal chemists. The bromine atom at the 8-position provides an excellent handle for further functionalization through palladium-catalyzed cross-coupling reactions, while the methyl group at the 4-position offers both steric and electronic effects that can influence biological activity. This dual functionality makes 8-bromo-4-methyl-quinazoline a versatile intermediate in the synthesis of more complex drug candidates.

Recent trends in drug discovery have shown increased interest in quinazoline-based compounds, particularly as EGFR inhibitors and anticancer agents. The structural features of 8-bromo-4-methyl-quinazoline align well with current research directions targeting protein kinases, which are crucial in cell signaling pathways. Many researchers are exploring how modifications to this scaffold can lead to improved drug-like properties and selectivity profiles against various kinase targets.

From a synthetic chemistry perspective, 8-bromo-4-methyl-quinazoline offers multiple advantages. The compound's stability under various reaction conditions makes it suitable for diverse organic transformations, including Suzuki couplings, Buchwald-Hartwig aminations, and nucleophilic aromatic substitutions. These characteristics have made it a popular choice for constructing libraries of potential drug candidates in high-throughput screening programs.

The growing importance of 8-bromo-4-methyl-quinazoline is reflected in the increasing number of scientific publications and patent applications mentioning this compound. Pharmaceutical companies and academic researchers alike are investigating its potential as a core structure for developing new treatments for various diseases, particularly those involving aberrant kinase activity. The compound's molecular weight (223.06 g/mol) and lipophilicity make it particularly suitable for designing small molecule therapeutics with good cell permeability.

Quality control and characterization of 8-bromo-4-methyl-quinazoline typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The melting point and solubility profile of this quinazoline derivative are also well-documented, providing valuable information for formulation scientists.

In the context of current research trends, 8-bromo-4-methyl-quinazoline is being explored for its potential in targeted cancer therapies and precision medicine approaches. The ability to precisely modify its structure allows researchers to fine-tune interactions with biological targets, potentially leading to drugs with fewer side effects. This aligns with the growing demand for more personalized treatment options in oncology and other therapeutic areas.

The commercial availability of 8-bromo-4-methyl-quinazoline from specialized chemical suppliers has facilitated its widespread use in drug discovery programs. Many contract research organizations (CROs) now include this compound in their standard building block collections for medicinal chemistry projects. Its relatively straightforward synthesis from commercially available starting materials also makes it accessible to academic research groups with limited budgets.

Looking to the future, 8-bromo-4-methyl-quinazoline is likely to maintain its importance in pharmaceutical research. As the understanding of kinase biology continues to evolve and new disease targets are identified, the versatility of this scaffold will enable rapid exploration of structure-activity relationships. The compound's balance of reactivity and stability makes it particularly valuable for both lead identification and optimization stages of drug discovery.

For researchers working with 8-bromo-4-methyl-quinazoline, proper handling and storage are essential to maintain its integrity. While not classified as hazardous under standard conditions, it should be stored in a cool, dry environment protected from light. Standard laboratory safety practices should be followed when handling this compound, including the use of appropriate personal protective equipment.

The intellectual property landscape surrounding quinazoline derivatives continues to expand, with 8-bromo-4-methyl-quinazoline appearing in numerous patent applications. This reflects the compound's utility in generating novel chemical entities with potential therapeutic value. Companies investing in kinase inhibitor development often include this scaffold in their proprietary compound libraries.

From a market perspective, the demand for 8-bromo-4-methyl-quinazoline is expected to grow in parallel with the increasing focus on targeted therapies in drug development. The compound's relatively simple structure belies its significant potential as a starting point for more complex molecules. As synthetic methodologies continue to advance, the range of accessible derivatives from this core structure will likely expand further.

In conclusion, 8-bromo-4-methyl-quinazoline (CAS No. 1666113-01-4) represents an important tool in modern medicinal chemistry. Its combination of synthetic versatility and biological relevance ensures its continued use in drug discovery programs worldwide. As research into kinase-targeted therapies progresses, this compound will undoubtedly play a key role in the development of new treatment options for various diseases.